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Compound of Interest

Compound Name: Cirtuvivint

Cat. No.: B3325501 Get Quote

This guide provides essential safety, handling, and disposal procedures for the investigational

drug Cirtuvivint (also known as SM08502). Cirtuvivint is a potent, orally active, small-

molecule inhibitor of CDC-like kinases (CLK) and dual-specificity tyrosine-regulated kinases

(DYRK) used in cancer research.[1][2][3][4] As an investigational compound with potential

cytotoxic, mutagenic, or teratogenic effects, all handling must be performed with strict

adherence to the following protocols to minimize exposure and ensure a safe laboratory

environment.[5][6]

Hazard Identification and Risk Assessment
Cirtuvivint is an anti-cancer agent designed to inhibit cell growth and division.[1][7][8] While a

comprehensive safety profile is still under investigation, compounds of this class should be

handled as potentially hazardous. A site-specific risk assessment must be performed before

any work begins.[9][10]

Potential Hazards:

Cytotoxicity: Toxic to living cells.

Mutagenicity: May cause genetic mutations.

Teratogenicity: May cause defects in a developing fetus or embryo.

Route of Exposure: Inhalation of powder, skin absorption, ingestion, and eye contact.[11]
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Compound Properties and Storage
All quantitative data for Cirtuvivint relevant to laboratory handling and storage are summarized

below.

Property Data Source

Synonyms SM08502 [2]

Molecular Formula C₂₄H₂₅N₇O

Molecular Weight 427.50 g/mol

Appearance Solid Powder [5]

Solubility
Soluble in DMSO (≥ 100

mg/mL)

Short-Term Storage
Dry, dark, and at 0 - 4°C (days

to weeks)

Long-Term Storage

-20°C for up to 6 months;

-80°C for up to 1 year (sealed,

away from moisture and light)

[2]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical. Stable for

several weeks during shipping.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary control measure to prevent exposure.[12] PPE must

be worn at all times when handling Cirtuvivint in any form.

Summary of Required PPE
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Task Gloves Gown
Eye/Face
Protection

Respiratory
Protection

Handling Solid

Compound

(Powder)

Double-gloved,

chemotherapy-

rated nitrile

(ASTM D6978).

[3][8]

Disposable,

solid-front, back-

closing, low-

permeability

fabric with knit

cuffs.[8][9]

Full-face shield

or safety

goggles.[8][12]

NIOSH-approved

N95 respirator

(required if

outside a BSC).

[12]

Handling

Concentrated

Solutions (>1

mM)

Double-gloved,

chemotherapy-

rated nitrile

(ASTM D6978).

[3][8]

Disposable,

solid-front, back-

closing, low-

permeability

fabric with knit

cuffs.[8][9]

Full-face shield

or safety

goggles.[8][12]

Not required if

handled within a

certified chemical

fume hood or

BSC.

Handling Dilute

Solutions (<1

mM)

Single pair of

nitrile gloves.

Standard lab

coat.

Safety glasses

with side shields.
Not required.

Spill Cleanup

Double-gloved,

chemotherapy-

rated nitrile

(ASTM D6978).

[3]

Disposable,

solid-front, back-

closing, low-

permeability

fabric with knit

cuffs.[8]

Full-face shield

and safety

goggles.[8]

NIOSH-approved

N95 respirator.

Waste Disposal

Double-gloved,

chemotherapy-

rated nitrile

(ASTM D6978).

[3]

Disposable,

solid-front, back-

closing, low-

permeability

fabric with knit

cuffs.[8]

Safety glasses

with side shields.
Not required.

Operational Plan: Handling and Experimental
Protocols
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All work with Cirtuvivint powder or concentrated solutions must be conducted within a

designated area, such as a certified Class II Biological Safety Cabinet (BSC) or a chemical

fume hood, to control exposure.[11]

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Don appropriate PPE (minimum of a lab coat, safety glasses, and one pair of nitrile gloves)

for handling the external packaging.

Log the compound into the chemical inventory.

Store the container in a designated, clearly labeled, and secure location at the

recommended temperature.[2][13]

Experimental Protocol: Preparation of a 10 mM DMSO
Stock Solution
This protocol details the steps to safely prepare a stock solution from solid Cirtuvivint.

Preparation:

Designate a work area within a Class II BSC or chemical fume hood. Cover the work

surface with a disposable, absorbent plastic-backed pad.[1]

Assemble all necessary materials: Cirtuvivint powder, anhydrous DMSO, sterile

microcentrifuge tubes, and calibrated pipettes.

Don the required PPE for handling solid compounds.

Weighing the Compound:

Allow the Cirtuvivint container to equilibrate to room temperature before opening to

prevent condensation.

Carefully weigh the desired amount of Cirtuvivint powder directly into a tared

microcentrifuge tube inside the BSC. Avoid creating dust.
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Close the primary container immediately after weighing.

Solubilization:

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the Cirtuvivint powder.

Cap the tube securely and vortex gently until the solid is completely dissolved. Visually

inspect for any remaining particulate matter.

Aliquoting and Storage:

Aliquot the stock solution into smaller, clearly labeled cryovials for single-use to avoid

repeated freeze-thaw cycles.

Label each aliquot with the compound name, concentration, solvent, date, and user

initials.

Store the aliquots at -20°C or -80°C in a designated freezer box.[2]

Post-Procedure Cleanup:

Wipe down all surfaces inside the BSC with an appropriate cleaning agent (e.g., 70%

ethanol).

Dispose of all contaminated materials (pipette tips, microcentrifuge tubes, absorbent pads,

outer gloves) as cytotoxic solid waste.[3]

Remove PPE in the correct order and dispose of it as cytotoxic waste.

Wash hands thoroughly with soap and water.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b3325501?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7720356/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3325501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


start_node process_node decision_node end_node Start: Prepare Stock Solution

1. Prepare designated area
in BSC and don full PPE

2. Weigh Cirtuvivint powder
 in tared tube

3. Add anhydrous DMSO
to the powder

4. Vortex until fully dissolved

Fully Dissolved?

No

5. Aliquot solution into
labeled cryovials

Yes

6. Store aliquots at
-20°C or -80°C

7. Decontaminate BSC and
dispose of waste

End

Click to download full resolution via product page

Caption: Workflow for preparing Cirtuvivint stock solution.
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Spill Management
Immediate and effective management of any spill is critical to minimize contamination and

health risks.[2] All labs must have a cytotoxic spill kit readily available.

Small Spill (<5 mL or 5 g):

Alert personnel in the immediate area.

Don full PPE, including an N95 respirator.

Contain the spill using absorbent pads from the spill kit.

If a powder, gently cover with damp absorbent pads to avoid aerosolization.

Clean the area from the outer edge inward with a suitable decontaminating agent, followed

by water.

Place all cleanup materials into a designated cytotoxic waste container.[2]

Large Spill (>5 mL or 5 g):

Evacuate the area immediately and restrict access.

Alert the laboratory supervisor and institutional safety officer.

Only personnel trained in hazardous spill response should perform the cleanup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3325501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


start_node decision_node process_node end_node Spill Occurs

Assess Spill Volume
(<5mL or >5mL)

Small Spill Procedure

< 5mL

Large Spill Procedure

> 5mL

1. Alert nearby personnel 1. Evacuate and
restrict area

2. Don full PPE
(incl. N95 respirator)

3. Contain spill with
absorbent pads

4. Clean area from
outside-in

5. Dispose of all materials
as cytotoxic waste

Document Incident
and Report

2. Notify Supervisor and
Safety Officer

3. Wait for trained
response team

Click to download full resolution via product page

Caption: Decision-making workflow for Cirtuvivint spill response.
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Disposal Plan
All items contaminated with Cirtuvivint are considered cytotoxic waste and must be disposed

of via incineration.[7][14] Waste must be segregated at the point of generation. Do not dispose

of any Cirtuvivint waste in regular trash or down the drain.[1][14]

Solid Waste:

Includes gloves, gowns, absorbent pads, and any contaminated labware (e.g., tubes,

pipette tips).

Place in a rigid, leak-proof container lined with a thick plastic bag, clearly labeled with the

"Cytotoxic Waste" symbol.[2][4] These containers are often purple or yellow.

Sharps Waste:

Includes needles, syringes, and contaminated glass.

Place directly into a designated cytotoxic sharps container that is puncture-resistant and

leak-proof, and labeled appropriately.[2]

Liquid Waste:

Includes unused stock solutions or contaminated media.

Collect in a sealed, leak-proof, and shatter-resistant container.

Label clearly as "Cytotoxic Liquid Waste" with the full chemical name.

Arrange for disposal through the institution's hazardous waste management program.

Liquid cytotoxic waste must not be discharged into the sewerage system.[1][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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